

A Technical Guide to the Biological Activity Screening of 2-(4-Bromophenyl)cyclopropanamine

Author: BenchChem Technical Support Team. **Date:** May 2026

Compound of Interest

Compound Name: 2-(4-Bromophenyl)cyclopropanamine
CAS No.: 90561-75-4
Cat. No.: B1288638

[Get Quote](#)

Abstract

This technical guide provides a comprehensive framework for the biological activity screening of **2-(4-Bromophenyl)cyclopropanamine**, a structural analog of the monoamine oxidase (MAO) inhibitor tranylcypromine. Recognizing the therapeutic potential of this chemical scaffold, we present a hierarchical screening cascade designed for researchers, scientists, and drug development professionals. This document outlines a systematic approach, commencing with primary target engagement and selectivity profiling, progressing through essential safety and cytotoxicity assessments, and culminating in preclinical in vivo validation of its potential psychoactive properties. Each section provides not only detailed, step-by-step protocols for key assays but also the underlying scientific rationale for their inclusion and sequence. The overarching goal is to furnish a robust, self-validating methodology for the thorough characterization of this and similar novel chemical entities, ensuring both scientific rigor and translational relevance.

Introduction: The Rationale for Screening 2-(4-Bromophenyl)cyclopropanamine


The parent compound, trans-2-phenylcyclopropylamine (tranylcypromine), is an irreversible and non-selective monoamine oxidase inhibitor (MAOI) that has been clinically used for the treatment of major depressive disorder.[1][2][3][4] Its mechanism of action involves the covalent modification of the flavin adenine dinucleotide (FAD) cofactor of both MAO-A and MAO-B, leading to an increase in the synaptic availability of key neurotransmitters such as serotonin, norepinephrine, and dopamine.[2][5] The structural similarity of **2-(4-**

Bromophenyl)cyclopropanamine to tranylcypromine strongly suggests that its primary biological targets are likely to be the MAO enzymes. The introduction of a bromine atom at the para position of the phenyl ring may, however, alter its potency, selectivity, and pharmacokinetic profile.

Therefore, a systematic screening approach is warranted to fully characterize the biological activity of this compound. This guide proposes a multi-tiered screening cascade designed to efficiently assess its potential as a therapeutic agent.

The Screening Cascade: A Hierarchical Approach

A logical and resource-efficient screening strategy begins with highly specific, target-oriented in vitro assays and progressively moves towards more complex cellular and whole-organism models. This tiered approach allows for early go/no-go decisions, minimizing investment in compounds with unfavorable profiles.



[Click to download full resolution via product page](#)

Caption: A hierarchical screening cascade for **2-(4-Bromophenyl)cyclopropanamine**.


Tier 1: Primary Target Engagement and Selectivity

The initial phase of screening is designed to confirm the hypothesized activity of **2-(4-Bromophenyl)cyclopropanamine** as a MAO inhibitor and to determine its selectivity for the two major isoforms, MAO-A and MAO-B. Selective MAO-A inhibitors are primarily associated with antidepressant effects, while MAO-B inhibitors are used in the treatment of Parkinson's and Alzheimer's diseases.[6]

Principle of the Fluorometric MAO Inhibition Assay

The activity of MAO enzymes can be quantified using a coupled enzymatic reaction that produces a fluorescent signal.[7][8][9] MAO catalyzes the oxidative deamination of a substrate (e.g., tyramine), producing an aldehyde, an amine, and hydrogen peroxide (H₂O₂).[10] In the presence of horseradish peroxidase (HRP), the H₂O₂ reacts with a probe (e.g., Amplex Red or OxiRed™) to generate a highly fluorescent product, resorufin.[10][11] The rate of fluorescence

increase is directly proportional to MAO activity. The presence of an inhibitor will decrease this rate.



[Click to download full resolution via product page](#)

Caption: Principle of the coupled fluorometric MAO activity assay.

Experimental Protocol: MAO-A and MAO-B Inhibition Assays

This protocol is suitable for a 96-well plate format and can be adapted for high-throughput screening.^{[11][12]}

Materials:

- Recombinant human MAO-A and MAO-B enzymes
- MAO Assay Buffer (e.g., potassium phosphate buffer, pH 7.4)
- Tyramine (substrate)
- OxiRed™ Probe (or similar) in DMSO
- Horseradish Peroxidase (HRP)
- **2-(4-Bromophenyl)cyclopropanamine** (test compound)
- Clorgyline (selective MAO-A inhibitor control)

- Selegiline (selective MAO-B inhibitor control)
- 96-well black, flat-bottom plates
- Fluorometric microplate reader (Ex/Em = 535/587 nm)

Procedure:

- **Compound Preparation:** Prepare a stock solution of **2-(4-Bromophenyl)cyclopropanamine** in a suitable solvent (e.g., DMSO). Create a serial dilution to achieve a range of final concentrations (e.g., 1 nM to 100 μ M). Prepare similar dilutions for clorgyline and selegiline.
- **Enzyme Solution Preparation:** Dilute the MAO-A or MAO-B enzyme stock to the desired working concentration in MAO Assay Buffer. Keep on ice.
- **Assay Setup:** In a 96-well plate, add the following to triplicate wells:
 - **Test Wells:** 10 μ L of test compound dilution.
 - **Positive Control Wells:** 10 μ L of clorgyline (for MAO-A) or selegiline (for MAO-B) dilution.
 - **Enzyme Control Wells (100% activity):** 10 μ L of solvent vehicle (e.g., DMSO).
 - **Blank Wells (No enzyme):** 10 μ L of solvent vehicle.
- **Enzyme Addition:** Add 50 μ L of the appropriate MAO enzyme solution to all wells except the blanks. Add 50 μ L of MAO Assay Buffer to the blank wells.
- **Pre-incubation:** Incubate the plate for 10-15 minutes at 37°C to allow the inhibitor to interact with the enzyme.
- **Substrate Reaction Mix Preparation:** Prepare a master mix containing the substrate (tyramine), OxiRed™ Probe, and HRP in MAO Assay Buffer.
- **Initiate Reaction:** Add 40 μ L of the Substrate Reaction Mix to all wells to initiate the reaction.
- **Measurement:** Immediately place the plate in a microplate reader and measure the fluorescence kinetically at 37°C for 30-60 minutes, with readings every 1-2 minutes.

Data Analysis:

- Calculate the rate of reaction (slope of the linear portion of the fluorescence vs. time curve) for each well.
- Subtract the average rate of the blank wells from all other wells.
- Calculate the percentage of inhibition for each concentration of the test compound: %
 $\text{Inhibition} = [1 - (\text{Rate_test_compound} / \text{Rate_enzyme_control})] \times 100$
- Plot the % Inhibition against the logarithm of the test compound concentration and fit the data to a sigmoidal dose-response curve to determine the IC₅₀ value.

Interpretation of Tier 1 Results

The IC₅₀ values for both MAO-A and MAO-B will provide a quantitative measure of the compound's inhibitory potency. The selectivity index (SI) can be calculated as follows:

$$\text{SI} = \text{IC}_{50} (\text{MAO-A}) / \text{IC}_{50} (\text{MAO-B})$$

A high SI (>10) indicates selectivity for MAO-B, while a low SI (<0.1) suggests selectivity for MAO-A. An SI close to 1 indicates a non-selective inhibitor.

Parameter	Description	Implication
IC ₅₀ (MAO-A)	Concentration for 50% inhibition of MAO-A	Potency for potential antidepressant activity
IC ₅₀ (MAO-B)	Concentration for 50% inhibition of MAO-B	Potency for potential neuroprotective activity
Selectivity Index	Ratio of IC ₅₀ values	Determines isoform preference and potential therapeutic application

Tier 2: Safety and Off-Target Profiling

Following the confirmation of on-target activity, it is crucial to assess the compound's general cytotoxicity and to predict potential off-target interactions. These steps are vital for early

identification of liabilities that could terminate drug development.[13][14]

In Silico Off-Target Prediction

Before extensive in vitro screening, computational methods can be employed to predict potential off-target interactions based on the chemical structure of **2-(4-**

Bromophenyl)cyclopropanamine. [15][16] Machine learning and chemical similarity-based approaches compare the compound to large databases of known ligands and their targets to generate a list of potential off-target proteins. [15] This can help prioritize future experimental validation of off-target effects.

In Vitro Cytotoxicity Assays

Cytotoxicity assays are essential to determine the concentration at which a compound induces cell death, providing a preliminary therapeutic window. Two common and complementary assays are the MTT and LDH assays.

The MTT assay is a colorimetric method that measures cell viability based on the metabolic activity of mitochondrial dehydrogenases. [17][18] Viable cells reduce the yellow tetrazolium salt MTT to purple formazan crystals, which are then solubilized for spectrophotometric quantification. [19][20]

Experimental Protocol: MTT Assay

- **Cell Seeding:** Seed a suitable cell line (e.g., HEK293, HepG2) in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours.
- **Compound Treatment:** Treat the cells with serial dilutions of **2-(4-Bromophenyl)cyclopropanamine** for 24, 48, or 72 hours. Include untreated (vehicle) and positive (known cytotoxic agent) controls.
- **MTT Addition:** Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 3-4 hours at 37°C.
- **Solubilization:** Carefully remove the medium and add 100 µL of a solubilizing agent (e.g., DMSO) to each well.

- **Measurement:** Shake the plate for 15 minutes to dissolve the formazan crystals and read the absorbance at 570 nm.
- **Data Analysis:** Calculate the percentage of cell viability relative to the vehicle control and determine the CC_{50} (50% cytotoxic concentration).

The lactate dehydrogenase (LDH) assay measures the release of the cytosolic enzyme LDH into the culture medium upon cell membrane damage.[\[21\]](#)[\[22\]](#) This is an indicator of cell lysis and necrosis.

Experimental Protocol: LDH Assay

- **Cell Seeding and Treatment:** Follow the same procedure as for the MTT assay (steps 1 and 2).
- **Supernatant Collection:** After the incubation period, centrifuge the plate at 250 x g for 10 minutes. Carefully transfer 50 μ L of the supernatant to a new 96-well plate.
- **LDH Reaction:** Add 50 μ L of the LDH reaction mixture (commercially available kits) to each well containing the supernatant.
- **Incubation:** Incubate at room temperature for up to 30 minutes, protected from light.
- **Measurement:** Measure the absorbance at 490 nm.
- **Data Analysis:** Calculate the percentage of cytotoxicity relative to controls for spontaneous and maximum LDH release, and determine the CC_{50} .

Tier 3: In Vivo Behavioral Assessment

If the compound demonstrates high potency, selectivity, and a favorable safety profile in vitro, the next logical step is to evaluate its effects in animal models of depression and anxiety.

Forced Swim Test (FST) and Tail Suspension Test (TST)

The FST and TST are widely used rodent behavioral tests to screen for antidepressant efficacy.[\[23\]](#)[\[24\]](#)[\[25\]](#) These tests are based on the principle that when placed in a stressful, inescapable

situation, animals will eventually adopt an immobile posture. This immobility is interpreted as a state of behavioral despair, which can be reversed by antidepressant treatment.[26][27]

Experimental Protocol: FST/TST

- **Animal Acclimation:** Acclimate mice to the testing room for at least 1 hour before the experiment.
- **Drug Administration:** Administer **2-(4-Bromophenyl)cyclopropanamine** or vehicle via an appropriate route (e.g., intraperitoneal injection) 30-60 minutes before testing. Include a positive control group treated with a known antidepressant (e.g., imipramine).
- **Forced Swim Test:**
 - Place each mouse individually in a transparent cylinder (20 cm diameter, 30 cm height) filled with water (25°C) to a depth of 15 cm.[23]
 - Record the session (typically 6 minutes) with a video camera.
 - Score the last 4 minutes of the test for time spent immobile.[23]
- **Tail Suspension Test:**
 - Suspend each mouse by its tail using adhesive tape, approximately 1 cm from the tip, from a suspension bar.[24][28][29][30][31]
 - Ensure the mouse cannot reach any surfaces.
 - Record the session (typically 6 minutes) and score the duration of immobility.
- **Data Analysis:** Compare the mean immobility time between the treatment, vehicle, and positive control groups using appropriate statistical tests (e.g., ANOVA). A significant reduction in immobility time suggests an antidepressant-like effect.

Open Field Test (OFT)

The OFT is used to assess general locomotor activity and anxiety-like behavior in rodents.[32][33][34][35] Anxiolytic compounds typically increase the time spent in the center of the open

field, as rodents naturally tend to stay near the walls (thigmotaxis).[36]

Experimental Protocol: OFT

- Apparatus: Use a square arena (e.g., 40x40 cm) with walls, divided into a central zone and a peripheral zone.
- Drug Administration: Administer the compound as described for the FST/TST.
- Procedure: Gently place the mouse in the center of the arena and allow it to explore freely for a set duration (e.g., 5-10 minutes).[32]
- Data Collection: Use a video tracking system to record and analyze:
 - Total distance traveled (locomotor activity).
 - Time spent in the center versus the periphery.
 - Number of entries into the center zone.
- Data Analysis: Compare these parameters across treatment groups. An increase in the time spent in the center zone without a significant change in total distance traveled suggests an anxiolytic effect.

Conclusion and Future Directions

This technical guide provides a structured and comprehensive approach to the initial biological activity screening of **2-(4-Bromophenyl)cyclopropanamine**. By following this hierarchical cascade, researchers can efficiently determine its potency and selectivity as a MAO inhibitor, assess its preliminary safety profile, and validate its potential antidepressant or anxiolytic effects in vivo. Positive results from this screening cascade would justify further, more detailed preclinical development, including pharmacokinetic studies, mechanism of action elucidation, and comprehensive toxicology assessments as per regulatory guidelines.[13][37]

References

- Anilocus. (n.d.). Open Field Test Protocol for Anxiety-Like Behavior in Rodents. Anilocus. Retrieved from [\[Link\]](#)

- CLYTE Technologies. (2025). MTT Assay Protocol: Guide to Measuring Cell Viability & Proliferation. CLYTE Technologies. Retrieved from [\[Link\]](#)
- Springer Nature Experiments. (n.d.). Cytotoxicity MTT Assay Protocols and Methods. Springer Nature. Retrieved from [\[Link\]](#)
- PubMed. (2018). The Open Field Test for Measuring Locomotor Activity and Anxiety-Like Behavior. PubMed. Retrieved from [\[Link\]](#)
- Can, A., Dao, D. T., Arad, M., Terrillion, C. E., Piantadosi, S. C., & Gould, T. D. (2012). The mouse forced swim test. Journal of visualized experiments : JoVE, (59), e3638. Retrieved from [\[Link\]](#)
- Tse, K. W., & Pu, J. (2015). Use of the Open Field Maze to Measure Locomotor and Anxiety-like Behavior in Mice. Journal of visualized experiments : JoVE, (96), 52434. Retrieved from [\[Link\]](#)
- protocols.io. (2024). Open field test for mice. protocols.io. Retrieved from [\[Link\]](#)
- MDPI. (2022). Artificial Intelligence/Machine Learning-Driven Small Molecule Repurposing via Off-Target Prediction and Transcriptomics. MDPI. Retrieved from [\[Link\]](#)
- Grokipedia. (n.d.). Open field (animal test). Grokipedia. Retrieved from [\[Link\]](#)
- YouTube. (2025). How to Conduct Tail Suspension Test for Depression Study. YouTube. Retrieved from [\[Link\]](#)
- Wikipedia. (n.d.). Tail suspension test. Wikipedia. Retrieved from [\[Link\]](#)
- NCBI Bookshelf. (2013). Cell Viability Assays - Assay Guidance Manual. NCBI. Retrieved from [\[Link\]](#)
- BioVision. (n.d.). Monoamine Oxidase A (MAO-A) Inhibitor Screening Kit (Fluorometric). BioVision. Retrieved from [\[Link\]](#)
- Castelhana-Carlos, M. J., & Sousa, N. (2012). The tail-suspension test. Journal of visualized experiments : JoVE, (59), e2769. Retrieved from [\[Link\]](#)

- JoVE. (2012). The Tail Suspension Test. JoVE. Retrieved from [[Link](#)]
- JoVE. (2014). The Forced Swim Test as a Model of Depressive-like Behavior. JoVE. Retrieved from [[Link](#)]
- StatPearls. (2025). Tranylcypromine. NCBI. Retrieved from [[Link](#)]
- Patsnap Synapse. (2024). What is the mechanism of Tranylcypromine Sulfate?. Patsnap. Retrieved from [[Link](#)]
- University of Wisconsin-Madison. (n.d.). Forced Swim Test v.3. University of Wisconsin-Madison. Retrieved from [[Link](#)]
- PubChem. (n.d.). Tranylcypromine. PubChem. Retrieved from [[Link](#)]
- Cell Biolabs, Inc. (n.d.). OxiSelect™ Monoamine Oxidase Assay Kit (Fluorometric). Cell Biolabs, Inc. Retrieved from [[Link](#)]
- protocols.io. (2024). LDH cytotoxicity assay. protocols.io. Retrieved from [[Link](#)]
- Understanding Animal Research. (2020). Factsheet on the forced swim test. Understanding Animal Research. Retrieved from [[Link](#)]
- Wikipedia. (n.d.). Tranylcypromine. Wikipedia. Retrieved from [[Link](#)]
- Psychotropics A-Z. (n.d.). Tranylcypromine | Parnate – Monoamine Oxidase Inhibitor (MAOI). Psychotropics A-Z. Retrieved from [[Link](#)]
- PubMed. (2018). In Silico Target Prediction for Small Molecules. PubMed. Retrieved from [[Link](#)]
- NSW Department of Primary Industries. (n.d.). Animal Research Review Panel Guideline 30 The Porsolt Forced Swim Test in Rats and Mice. NSW Department of Primary Industries. Retrieved from [[Link](#)]
- OUCI. (2018). In Silico Target Prediction for Small Molecules. OUCI. Retrieved from [[Link](#)]

- Creative Biolabs. (n.d.). Monoamine Oxidase B (MAO-B) Inhibitor Screening Kit (Fluorometric). Creative Biolabs. Retrieved from [\[Link\]](#)
- NIH's Seed. (n.d.). Regulatory Knowledge Guide for Small Molecules. NIH. Retrieved from [\[Link\]](#)
- Altasciences. (n.d.). SMALL MOLECULE SAFETY ASSESSMENT. Altasciences. Retrieved from [\[Link\]](#)
- Oligo Therapeutics. (2024). Eliot Morrison | In silico siRNA Off Target Predictions: What Should We Be Looking For?. Oligo Therapeutics. Retrieved from [\[Link\]](#)
- Evotec. (n.d.). Monoamine Oxidase (MAO) Inhibition Assay. Evotec. Retrieved from [\[Link\]](#)
- PubMed Central. (2021). Novel Thiosemicarbazone Derivatives: In Vitro and In Silico Evaluation as Potential MAO-B Inhibitors. PubMed Central. Retrieved from [\[Link\]](#)
- ResearchGate. (2025). (PDF) In Silico Target Prediction for Small Molecules: Methods and Protocols. ResearchGate. Retrieved from [\[Link\]](#)
- Acta Pharmacologica Sinica. (2006). High-throughput screening for monoamine oxidase-A and monoamine oxidase-B inhibitors using one-step fluorescence assay. Nature. Retrieved from [\[Link\]](#)
- PubMed Central. (2017). Synthesis, in vitro enzyme activity and molecular docking studies of new benzylamine-sulfonamide derivatives as selective MAO-B inhibitors. PubMed Central. Retrieved from [\[Link\]](#)
- FDA. (2011). Guidance for Industry - S6 Preclinical Safety Evaluation of Biotechnology-Derived Pharmaceuticals. FDA. Retrieved from [\[Link\]](#)
- FDA. (2012). S6 Preclinical Safety Evaluation of Biotechnology-Derived Pharmaceuticals. FDA. Retrieved from [\[Link\]](#)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- [1. Tranylcypromine - StatPearls - NCBI Bookshelf \[ncbi.nlm.nih.gov\]](#)
- [2. What is the mechanism of Tranylcypromine Sulfate? \[synapse.patsnap.com\]](#)
- [3. Tranylcypromine | C9H11N | CID 5530 - PubChem \[pubchem.ncbi.nlm.nih.gov\]](#)
- [4. medworksmedia.com \[medworksmedia.com\]](#)
- [5. Tranylcypromine - Wikipedia \[en.wikipedia.org\]](#)
- [6. Monoamine Oxidase Inhibition | Evotec \[evotec.com\]](#)
- [7. High-throughput screening for monoamine oxidase-A and monoamine oxidase-B inhibitors using one-step fluorescence assay - Guang - Acta Pharmacologica Sinica \[chinaphar.com\]](#)
- [8. pdf.benchchem.com \[pdf.benchchem.com\]](#)
- [9. Synthesis, in vitro enzyme activity and molecular docking studies of new benzylamine-sulfonamide derivatives as selective MAO-B inhibitors - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [10. cellbiolabs.com \[cellbiolabs.com\]](#)
- [11. fnkprddata.blob.core.windows.net \[fnkprddata.blob.core.windows.net\]](#)
- [12. sigmaaldrich.cn \[sigmaaldrich.cn\]](#)
- [13. seed.nih.gov \[seed.nih.gov\]](#)
- [14. altasciences.com \[altasciences.com\]](#)
- [15. mdpi.com \[mdpi.com\]](#)
- [16. In Silico Target Prediction for Small Molecules - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [17. clyte.tech \[clyte.tech\]](#)
- [18. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments \[experiments.springernature.com\]](#)
- [19. broadpharm.com \[broadpharm.com\]](#)
- [20. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf \[ncbi.nlm.nih.gov\]](#)
- [21. LDH cytotoxicity assay \[protocols.io\]](#)
- [22. documents.thermofisher.com \[documents.thermofisher.com\]](#)
- [23. The Mouse Forced Swim Test - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [24. iacuc.ucsf.edu \[iacuc.ucsf.edu\]](#)
- [25. animal.research.wvu.edu \[animal.research.wvu.edu\]](#)

- 26. Video: The Forced Swim Test as a Model of Depressive-like Behavior [[jove.com](#)]
- 27. Factsheet on the forced swim test :: Understanding Animal Research [[understandinganimalresearch.org.uk](#)]
- 28. [m.youtube.com](#) [[m.youtube.com](#)]
- 29. Tail suspension test - Wikipedia [[en.wikipedia.org](#)]
- 30. The Tail Suspension Test - PMC [[pmc.ncbi.nlm.nih.gov](#)]
- 31. The Tail Suspension Test [[jove.com](#)]
- 32. Open Field Test Protocol for Anxiety-Like Behavior in Rodents [[anilocus.com](#)]
- 33. The Open Field Test for Measuring Locomotor Activity and Anxiety-Like Behavior - PubMed [[pubmed.ncbi.nlm.nih.gov](#)]
- 34. Use of the Open Field Maze to Measure Locomotor and Anxiety-like Behavior in Mice - PMC [[pmc.ncbi.nlm.nih.gov](#)]
- 35. Open field test for mice [[protocols.io](#)]
- 36. [grokipedia.com](#) [[grokipedia.com](#)]
- 37. [fda.gov](#) [[fda.gov](#)]
- To cite this document: BenchChem. [A Technical Guide to the Biological Activity Screening of 2-(4-Bromophenyl)cyclopropanamine]. BenchChem, [2026]. [Online PDF]. Available at: [<https://www.benchchem.com/product/b1288638/docs#a-technical-guide-to-the-biological-activity-screening-of-2-4-bromophenyl-cyclopropanamine>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)